N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H19NO4S/c1-12-6-4-5-7-13(12)11-22(18,19)17-14-8-9-15(20-2)16(10-14)21-3/h4-10,17H,11H2,1-3H3
• InChI Key: IRRLKBJTVIUOQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide is a chemical compound with a complex structure that includes both methoxy and methyl groups attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide typically involves the reaction of 3,4-dimethoxyaniline with 2-methylbenzenesulfonyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the reaction. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The sulfonamide group can be reduced to form amines.

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents such as halogens (chlorine, bromine) in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of corresponding amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy and methyl groups can influence the compound’s binding affinity and specificity. The sulfonamide group can form hydrogen bonds with target proteins, affecting their function and activity.

Comparison with Similar Compounds

Similar Compounds

• (3,4-dimethoxyphenyl)(2-methylphenyl)methylamine
• 2-(3,4-dimethoxyphenyl)-N-(2-methylphenyl)acetamide

Uniqueness

N-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties